Cas no 74660-86-9 (1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene)

• Product Name: 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene
• CAS No: 74660-86-9
• MF: C₁₂H₇BrFNO₃
• MW: 312.091285943985
• CID: 1039177
• PubChem ID: 28972488
• Update Time: 2025-10-29

1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene
• A-2975
• 74660-86-9
• BS-24533
• CS-0455433
• ZCA66086
• DTXSID60651870
• AKOS009259481
• MFCD11193182
• DB-249821

• MDL： MFCD11193182
• Inchi： 1S/C12H7BrFNO3/c13-8-2-1-3-10(6-8)18-12-5-4-9(15(16)17)7-11(12)14/h1-7H
• InChI Key： LEWZDBZBTWRFQC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 310.95900
• Monoisotopic Mass: 310.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 347.9±37.0 °C at 760 mmHg
• Flash Point: 164.2±26.5 °C
• PSA: 55.05000
• LogP: 4.81190
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene

Chemical Profile of 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene (CAS No. 74660-86-9)

1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene, identified by its Chemical Abstracts Service number CAS No. 74660-86-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatics, characterized by the presence of a nitro group and a bromophenoxy substituent, which endow it with unique chemical properties and potential applications in drug discovery and synthesis.

The structural configuration of 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene consists of a benzene ring substituted with a nitro group at the 4-position, a fluorine atom at the 2-position, and an ether linkage to a 3-bromophenyl group at the 1-position. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents. The presence of both bromine and fluorine atoms enhances its reactivity, allowing for further functionalization through various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings.

In recent years, there has been a surge in research focused on nitroaromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that nitroaromatics can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The nitro group, in particular, is known for its ability to undergo reduction to an amine, which can alter the pharmacological profile of the molecule significantly. This property has been exploited in the development of prodrugs and in the modulation of drug bioavailability.

The bromophenoxy moiety in 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene adds another layer of complexity to its chemical behavior. The bromine atom serves as a handle for further synthetic modifications, enabling the introduction of diverse functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in drug candidates.

One of the most compelling aspects of 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene is its potential role as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The combination of a nitro group and halogenated aromatic rings provides an ideal scaffold for designing molecules that can selectively inhibit aberrant kinase activity. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize molecular structures with greater precision, making compounds like 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene valuable assets in drug discovery pipelines.

Moreover, the fluorine atom at the 2-position contributes to the metabolic stability and lipophilicity of the compound. Fluorinated aromatic compounds are known to exhibit improved pharmacokinetic profiles due to their resistance to enzymatic degradation. This characteristic is particularly advantageous in oral formulations where first-pass metabolism can significantly reduce drug bioavailability. The ability to fine-tune these properties through structural modifications has made 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene a subject of intense interest among medicinal chemists.

Recent studies have also explored the role of 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene in developing antiviral agents. The structural features present in this compound allow it to interact with viral enzymes and inhibit replication cycles. For instance, modifications involving the nitro group have been shown to disrupt viral protease activity, while halogenated aromatic rings can interfere with viral polymerase function. These findings highlight the compound's potential as a lead molecule for antiviral drug development.

The synthesis of 1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration followed by bromination or vice versa, depending on the desired regioselectivity. Additionally, protecting group strategies may be employed to prevent unwanted side reactions during subsequent functionalization steps. Advances in green chemistry have also prompted researchers to explore more sustainable synthetic methodologies, such as catalytic processes that minimize waste generation.

In conclusion,1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene (CAS No. 74660-86-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization into bioactive molecules targeting various therapeutic areas including oncology, infectious diseases, and inflammatory disorders. As our understanding of molecular interactions continues to evolve,1-(3-Bromophenoxy)-2-fluoro-4-nitrobenzene is poised to play an increasingly significant role in the development of next-generation therapeutics.